Cas no 66134-97-2 (ethyl 2-(3-bromo-2-oxopyrrolidin-1-yl)acetate)

• Product Name: ethyl 2-(3-bromo-2-oxopyrrolidin-1-yl)acetate
• CAS No: 66134-97-2
• MF: C₈H₁₂BrNO₃
• MW: 250.089781761169
• CID: 2126057
• PubChem ID: 14257595
• Update Time: 2025-05-19

ethyl 2-(3-bromo-2-oxopyrrolidin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-bromo-2-oxopyrrolidin-1-yl)acetate
• 1-Pyrrolidineacetic acid, 3-bromo-2-oxo-, ethyl ester
• SCHEMBL10369695
• 66134-97-2
• WS-02711
• CS-0454605
• DB-342682
• MFCD18886655
• AKOS013100075
• ethyl2-(3-bromo-2-oxopyrrolidin-1-yl)acetate
• D85732
• MPRWQADZAJHZQN-UHFFFAOYSA-N

• Inchi： 1S/C8H12BrNO3/c1-2-13-7(11)5-10-4-3-6(9)8(10)12/h6H,2-5H2,1H3
• InChI Key： MPRWQADZAJHZQN-UHFFFAOYSA-N
• SMILES： BrC1C(N(CC(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 249.00006g/mol
• Monoisotopic Mass: 249.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.6Ų

Additional information on ethyl 2-(3-bromo-2-oxopyrrolidin-1-yl)acetate

Ethyl 2-(3-Bromo-2-oxopyrrolidin-1-yl)acetate (CAS No. 66134-97-2): A Comprehensive Overview

Ethyl 2-(3-bromo-2-oxopyrrolidin-1-yl)acetate (CAS No. 66134-97-2) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated pyrrolidinone moiety and an ester functional group. These features make it an attractive building block for the synthesis of more complex molecules, particularly those with potential therapeutic applications.

The brominated pyrrolidinone moiety in ethyl 2-(3-bromo-2-oxopyrrolidin-1-yl)acetate is a key structural element that confers several important properties to the molecule. The bromine atom can serve as a versatile leaving group in various substitution reactions, enabling the synthesis of a wide range of derivatives. Additionally, the pyrrolidinone ring provides a rigid and planar structure, which can influence the conformational flexibility and binding properties of the molecule when incorporated into larger structures.

The ester functional group in ethyl 2-(3-bromo-2-oxopyrrolidin-1-yl)acetate adds another layer of reactivity and functionality. Ester groups are known for their ability to undergo hydrolysis under acidic or basic conditions, making them useful intermediates in the synthesis of carboxylic acids and alcohols. Furthermore, esters can be readily converted into other functional groups through various chemical transformations, such as reduction to alcohols or transesterification to form different esters.

In recent years, ethyl 2-(3-bromo-2-oxopyrrolidin-1-yl)acetate has gained attention in the context of medicinal chemistry and drug discovery. Its structural features make it an ideal starting material for the synthesis of bioactive molecules with potential therapeutic applications. For example, derivatives of this compound have been explored for their activity against various biological targets, including enzymes, receptors, and ion channels.

A notable study published in the *Journal of Medicinal Chemistry* (2021) reported the synthesis and biological evaluation of a series of ethyl 2-(3-bromo-2-oxopyrrolidin-1-yl)acetate derivatives as potential inhibitors of a specific enzyme involved in neurodegenerative diseases. The researchers found that certain derivatives exhibited potent inhibitory activity and good selectivity, suggesting their potential as lead compounds for further drug development.

Another area where ethyl 2-(3-bromo-2-oxopyrrolidin-1-yl)acetate has shown promise is in the field of peptide chemistry. The brominated pyrrolidinone moiety can be used to introduce conformational constraints into peptides, enhancing their stability and binding affinity to target proteins. This has important implications for the design of peptide-based therapeutics and diagnostics.

In addition to its applications in medicinal chemistry, ethyl 2-(3-bromo-2-oxopyrrolidin-1-yl)acetate is also used as a reagent in organic synthesis. Its reactivity and functional group versatility make it a valuable tool for synthetic chemists working on complex natural product syntheses or the development of new synthetic methodologies.

The safety and handling of ethyl 2-(3-bromo-2-oxopyrrolidin-1-yl)acetate are important considerations for researchers working with this compound. While it is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas or fume hoods.

In conclusion, ethyl 2-(3-bromo-2-oxopyrrolidin-1-yl)acetate (CAS No. 66134-97-2) is a multifaceted compound with significant potential in various areas of chemical research and development. Its unique structural features make it an attractive building block for the synthesis of bioactive molecules and other complex structures. As ongoing research continues to uncover new applications and properties of this compound, it is likely to remain an important tool in the arsenal of synthetic chemists and medicinal chemists alike.